Synthesis, characterization, antimicrobial activity, and toxicity evaluation of aminolevulinic acid–silver and silver–iron nanoparticles for potential applications in agriculture
RSC Advances Pub Date: 2022-10-21 DOI: 10.1039/D2RA05135D
Abstract
Aminolevulinic acid (ALA) is considered one of the most critical plants growth regulators and essential precursors for chlorophyll biosynthesis; besides, its photodynamic activity can be used to exterminate larvae and microorganisms in plants and soil. Silver nanoparticles (AgNPs) have unique physicochemical properties and potent antimicrobial, antiviral, and antifungal activities, and in agriculture, their application as nanopesticides has been proposed. In this study, silver and silver–iron nanoparticles capped/stabilized with aminolevulinic acid (ALAAgNPs and ALAAgFeNPs) were synthesized by the photoreduction method and characterized by UV-vis spectroscopy, transmission electron microscopy, and zeta potential analysis. The kinetics of 1O2 generation from ALAAgFeNPs were obtained. The ALANP toxicity was evaluated on stalks of E. densa by observing cell morphology changes and measuring chlorophyll content compared with water-treated plants. Antimicrobial activity was tested against E. coli, P. aeruginosa, and Candida albicans. The results suggested that ALANPs (prepared with [AgNO3] ≤ 0.2 mM and [ALA] ≤ 0.4 mM) could be suitable for applications in the agricultural sector. The presence of ∼0.3 mmol of iron in ALAAgNPs synthesis increased cell uptake and chlorophyll synthesis.
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